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This document provides detailed protocols for the three most widely used methods for the

quantification of lignin content in plant biomass: the Klason method, the Acetyl Bromide Soluble

Lignin (ABSL) method, and the Thioglycolic Acid (TGA) method. Each section includes an

overview of the method, a detailed experimental protocol, and a summary of its advantages

and limitations.

Klason Lignin Method
The Klason method is a gravimetric technique that determines the acid-insoluble lignin content

of a sample.[1][2] It is a robust and widely adopted method, particularly for woody biomass. The

procedure involves a two-step acid hydrolysis to remove carbohydrates, leaving the acid-

insoluble lignin (Klason lignin) as a residue that is quantified gravimetrically.[1][2][3] The acid-

soluble lignin portion can also be determined spectrophotometrically from the hydrolysate.[3]

Experimental Protocol
Materials and Reagents:

Dried, extractive-free biomass sample (finely ground)

Sulfuric acid (H₂SO₄), 72% (w/w)

Deionized water
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Filtering crucibles (porosity 2)

Autoclave

Drying oven

Muffle furnace

Spectrophotometer (for acid-soluble lignin)

Procedure:

Sample Preparation: Weigh approximately 300 mg of the dried, extractive-free sample into a

pressure tube.[2] The sample should be finely ground to ensure complete acid penetration.

Primary Hydrolysis: Carefully add 3.0 mL of 72% H₂SO₄ to the sample.[2] Mix thoroughly

with a glass rod to ensure the entire sample is wetted by the acid. Incubate in a water bath at

30°C for 1 hour, stirring occasionally.[4]

Secondary Hydrolysis: Quantitatively transfer the sample mixture to a larger flask and dilute

with deionized water to a final H₂SO₄ concentration of 3-4%. This is typically achieved by

adding 84 mL of water for every 3 mL of 72% H₂SO₄ used. Autoclave the diluted suspension

at 121°C for 60 minutes.[1][5]

Filtration: Filter the hot hydrolysate through a pre-weighed filtering crucible. Wash the

residue with hot deionized water until the filtrate is neutral.

Gravimetric Determination of Acid-Insoluble Lignin (AIL):

Dry the crucible with the residue in an oven at 105°C overnight until a constant weight is

achieved.[1][2]

The weight of the residue is the Acid-Insoluble Residue (AIR).

To correct for ash content, place the crucible in a muffle furnace and ash at 575°C for at

least 3 hours.[1][2]
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The Klason lignin content is the weight of the AIR minus the weight of the acid-insoluble

ash.[1]

Spectrophotometric Determination of Acid-Soluble Lignin (ASL):

Collect the filtrate and washings from step 4.

Measure the absorbance of the solution at a specific wavelength (typically 205 nm or 280

nm) using a UV-Vis spectrophotometer.[4][6]

Calculate the concentration of acid-soluble lignin using a suitable extinction coefficient.

Workflow Diagram
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Sample Preparation

Acid Hydrolysis

Separation

Acid-Insoluble Lignin (AIL)

Acid-Soluble Lignin (ASL)

Final Result

Start with Dried, Extractive-Free Biomass

Weigh ~300 mg of Sample

Primary Hydrolysis
(72% H₂SO₄, 30°C, 1h)

Secondary Hydrolysis
(Dilute to 3-4% H₂SO₄, Autoclave 121°C, 1h)

Filter Hot Hydrolysate

Dry Residue at 105°C

Residue

Measure Absorbance of Filtrate

FiltrateWeigh Acid-Insoluble Residue (AIR)

Ash Residue at 575°C

Weigh Acid-Insoluble Ash

Calculate AIL = AIR - Ash

Total Lignin = AIL + ASL

Calculate ASL Concentration

Click to download full resolution via product page

Caption: Workflow for the Klason method of lignin quantification.
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Acetyl Bromide Soluble Lignin (ABSL) Method
The acetyl bromide method is a spectrophotometric technique that is often favored for its

speed, simplicity, and high recovery of lignin from various herbaceous tissues.[3][7][8] The

method involves the complete solubilization of lignin through the formation of acetyl derivatives

and bromide substitution on the lignin backbone.[7] The solubilized lignin is then quantified by

measuring its absorbance at 280 nm.[3][7]

Experimental Protocol
Materials and Reagents:

Dried, extractive-free biomass sample (finely ground)

Acetyl bromide solution (25% v/v in glacial acetic acid)

2 M NaOH

0.5 M Hydroxylamine hydrochloride

Glacial acetic acid

Spectrophotometer

Procedure:

Sample Preparation: Weigh approximately 70 mg of finely ground, extractive-free tissue into

a 2 mL tube.[7] It is crucial to remove starch from the sample as it can interfere with the

accuracy of the lignin determination.[7]

Digestion: Add 1.5 mL of 70% ethanol, vortex, and centrifuge. Discard the supernatant.[7]

Add 1 mL of the acetyl bromide solution and incubate at 50°C for 2 hours with occasional

vortexing to completely dissolve the sample.

Neutralization and Color Development: After cooling to room temperature, transfer the digest

to a 10 mL volumetric flask. Add 0.9 mL of 2 M NaOH to neutralize the excess acetyl

bromide, followed by 0.1 mL of 0.5 M hydroxylamine hydrochloride to prevent the formation

of interfering colored compounds. Bring the final volume to 10 mL with glacial acetic acid.
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Spectrophotometric Measurement: Measure the absorbance of the solution at 280 nm

against a blank prepared in the same manner but without the biomass sample.

Calculation: Calculate the lignin content using a pre-determined extinction coefficient for the

specific type of biomass being analyzed.

Workflow Diagram
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Sample Preparation

Digestion

Reaction & Measurement

Final Result

Start with Dried, Extractive-Free Biomass

Weigh ~70 mg of Sample

Wash with 70% Ethanol

Add Acetyl Bromide Solution

Incubate at 50°C for 2h

Neutralize with NaOH

Add Hydroxylamine HCl

Dilute with Acetic Acid

Measure Absorbance at 280 nm

Calculate Lignin Content
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Sample Preparation

Derivatization

Extraction & Precipitation

Quantification

Final Result

Start with Dried, Ground Biomass

Weigh ~20 mg of Sample

Wash with Water & Methanol

Add 2M HCl & Thioglycolic Acid

Incubate at 80°C for 3h

Extract with 0.5M NaOH

Precipitate with conc. HCl at 4°C

Dissolve Precipitate in 0.5M NaOH

Measure Absorbance at 280 nm

Calculate Lignin Content via Standard Curve

Lignin Content

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15595632?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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